Cas no 61479-14-9 (1H-Indole-3-carbonitrile, 2-amino-4,5,6,7-tetrahydro-1-(phenylmethyl)-)

• Product Name: 1H-Indole-3-carbonitrile, 2-amino-4,5,6,7-tetrahydro-1-(phenylmethyl)-
• CAS No: 61479-14-9
• MF: C₁₆H₁₇N₃
• MW: 251.326283216476
• CID: 477881
• PubChem ID: 13012179
• Update Time: 2025-04-19

1H-Indole-3-carbonitrile, 2-amino-4,5,6,7-tetrahydro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carbonitrile, 2-amino-4,5,6,7-tetrahydro-1-(phenylmethyl)-
• 2-amino-1-benzyl-4,5,6,7-tetrahydroindole-3-carbonitrile
• DTXSID20515121
• 61479-14-9
• 2-Amino-1-benzyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile
• 2-Amino-1-benzyl-3-cyano-4,5,6,7-tetrahydroindole
• XKKFLDQPHGDREE-UHFFFAOYSA-N
• SCHEMBL7497574

• Inchi： 1S/C16H17N3/c17-10-14-13-8-4-5-9-15(13)19(16(14)18)11-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-9,11,18H2
• InChI Key： XKKFLDQPHGDREE-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C(=C(C#N)C2CCCCC1=2)N

Computed Properties

• Exact Mass: 251.14241
• Monoisotopic Mass: 251.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.74